Cas no 1093631-84-5 (Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate)

Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate is a heterocyclic aromatic compound featuring a benzo[b]thiophene core substituted with a hydroxyl group at the 6-position and a methyl ester at the 3-position. This structure confers versatility in organic synthesis, particularly in pharmaceutical and materials chemistry applications. The hydroxyl group enhances reactivity for further functionalization, while the ester moiety offers a handle for derivatization or hydrolysis to the corresponding carboxylic acid. Its benzo[b]thiophene scaffold is of interest in medicinal chemistry due to its prevalence in bioactive molecules. The compound is typically employed as an intermediate in the synthesis of more complex heterocyclic systems or functionalized derivatives.
Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate structure
1093631-84-5 structure
Product Name:Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate
CAS No:1093631-84-5
MF:C10H8O3S
MW:208.233721733093
CID:2116765
Update Time:2025-06-07

Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 6-hydroxybenzo[b]thiophene-3-carboxylate
    • WFOIBEWWFZPKFJ-UHFFFAOYSA-N
    • methyl 6-hydroxy-1-benzothiophene-3-carboxylate
    • Benzo[b]thiophene-3-carboxylic acid, 6-hydroxy-, methyl ester
    • Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate
    • Inchi: 1S/C10H8O3S/c1-13-10(12)8-5-14-9-4-6(11)2-3-7(8)9/h2-5,11H,1H3
    • InChI Key: WFOIBEWWFZPKFJ-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)C2C=CC(=CC1=2)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Topological Polar Surface Area: 74.8

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